1-(5-(3-(azepan-1-yl)-2-hydroxypropoxy)-1-ethyl-2-methyl-1H-indol-3-yl)ethanone hydrochloride

• IUPAC Name: 1-[5-[3-(azepan-1-yl)-2-hydroxypropoxy]-1-ethyl-2-methylindol-3-yl]ethanone;hydrochloride
• InChI: InChI=1S/C22H32N2O3.ClH/c1-4-24-16(2)22(17(3)25)20-13-19(9-10-21(20)24)27-15-18(26)14-23-11-7-5-6-8-12-23;/h9-10,13,18,26H,4-8,11-12,14-15H2,1-3H3;1H
• InChI Key: SAOTYKYTDPHMTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=C1C=CC(=C2)OCC(CN3CCCCCC3)O)C(=O)C)C.Cl
• Molecular Formula: C22H33ClN2O3
• Molecular Weight: 409.0 g/mol
• CAS No.: 2034604-36-7

Description

1-(5-(3-(azepan-1-yl)-2-hydroxypropoxy)-1-ethyl-2-methyl-1H-indol-3-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C22H33ClN2O3 and its molecular weight is 408.97. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• The compound has been explored in chemical synthesis studies, notably in reactions involving indoles. For instance, a study demonstrated the reaction of indoles with other compounds, leading to the formation of complex structures related to the chemical (Aghazadeh et al., 2011).

Pharmacological Applications

• Indole derivatives, which include compounds structurally similar to the one you've inquired about, have been studied for their potential pharmacological applications. This includes antimicrobial activities as demonstrated in several studies (Nagarapu & Pingili, 2014), (Sahu, Sharma, & Kumar, 2013).

Photochemical Properties

• Research has also focused on the photochemical properties of certain indole derivatives. A study highlighted the photoinduced oxidative annulation of certain compounds, which could be related to the chemical structure (Jin Zhang et al., 2017).

Antitubercular Agents

• Some indole derivatives have been investigated for their potential as antitubercular agents. This highlights a possible area of research application for similar compounds (D. Bhoot, Khunt, & Parekh, 2011), (K. Sharma et al., 2019).

Antifungal and Antibacterial Activity

• The compound's structural analogs have been synthesized and assessed for their antifungal and antibacterial activities, suggesting potential applications in addressing microbial infections (Singh & Vedi, 2014), (Verma et al., 2015).

Neurodegenerative Diseases

• Indole derivatives have been evaluated for their potential in treating neurodegenerative diseases. This suggests another possible research avenue for compounds similar to 1-(5-(3-(Azepan-1-yl)-2-hydroxypropoxy)-1-ethyl-2-methyl-1H-indol-3-yl)ethanone hydrochloride (Buemi et al., 2013).